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Compound of Interest

Compound Name: Abiraterone Acetate-d4

Cat. No.: B8069719

An In-depth Review of Suppliers, Availability, and Core Applications

This technical guide provides a comprehensive overview of Abiraterone Acetate-d4, a
deuterated analog of the anticancer agent Abiraterone Acetate. It is intended for researchers,
scientists, and professionals involved in drug development who require a reliable internal
standard for the quantitative analysis of Abiraterone. This document details available suppliers,
technical specifications, and a representative experimental protocol for its use in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) applications.

Supplier and Availability Overview

Abiraterone Acetate-d4 is available from a range of specialized chemical suppliers. The
following table summarizes key quantitative data from several prominent vendors to facilitate
comparison and procurement.
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. Molecular Purity/lsotopic  Available Pack
Supplier CAS Number . .
Formula Enrichment Sizes
154229-18-2 N _ . N
Clearsynth Not Specified High Quality Not Specified
(Unlabeled)
Cayman >99% deuterated
) 2122245-63-8 C26H29DaNO:2 5 mg
Chemical forms (di1-d4)
Acanthus
154229-18-2 C26H20DaNO2 Not Specified 10 mg
Research
MedChemExpres - - )
2122245-63-8 Not Specified Not Specified Inquire for quote
s
Simson Pharma 2122245-63-8 Not Specified High Quality Not Specified
154229-20-6 N N
LGC Standards ) ) Not Specified Not Specified 1 mg, 10 mg
(related impurity)
Santa Cruz 154229-18-2 . .
) C26H20D4NO2 Not Specified Not Specified
Biotechnology (unlabeled)
Veeprho 2122245-63-8 C26H20D4NO2 Not Specified Inquire for quote
>95% (HPLC),
Sussex ] 1 mg, 5 mg, 10
N/A C24H27DaNO >95% Isotopic
Research mg

Enrichment

Note: Purity, pack sizes, and availability are subject to change. It is recommended to consult

the supplier's website for the most current information. Many suppliers provide a Certificate of

Analysis upon request, detailing the specific purity of a given batch.

Mechanism of Action of Abiraterone and the Role of

CYP17A1

Abiraterone Acetate is a prodrug that is rapidly converted in vivo to its active form, Abiraterone.

Abiraterone is a potent and irreversible inhibitor of the enzyme Cytochrome P450 17A1

(CYP17A1).[1] This enzyme is critical in the androgen biosynthesis pathway, catalyzing both

17a-hydroxylase and 17,20-lyase activities.[2] By inhibiting CYP17A1, Abiraterone effectively
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blocks the production of androgens, such as testosterone and dihydrotestosterone (DHT),
which are crucial for the growth of prostate cancer cells. The signaling pathway below
illustrates the central role of CYP17AL1 in steroidogenesis and the point of inhibition by

Abiraterone.
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Caption: Androgen biosynthesis pathway highlighting CYP17AL1 inhibition by Abiraterone.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/10 Tech Support



https://www.benchchem.com/product/b8069719?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Quantification of
Abiraterone in Human Plasma using LC-MS/MS

The following protocol provides a detailed methodology for the quantification of Abiraterone in
human plasma samples using Abiraterone Acetate-d4 as an internal standard. This method is
adapted from established bioanalytical procedures.[3][4]

3.1. Materials and Reagents

o Abiraterone analytical standard

o Abiraterone Acetate-d4 (internal standard)

e Human plasma (EDTA as anticoagulant)

o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

o Polypropylene tubes and vials[4]

3.2. Preparation of Stock and Working Solutions

e Stock Solutions (1 mg/mL): Accurately weigh and dissolve Abiraterone and Abiraterone
Acetate-d4 in methanol to prepare individual stock solutions of 1 mg/mL.

» Working Standard Solutions: Serially dilute the Abiraterone stock solution with a 50:50
mixture of methanol and water to prepare a series of working standard solutions for the
calibration curve.

 Internal Standard Working Solution: Dilute the Abiraterone Acetate-d4 stock solution with
acetonitrile to achieve a final concentration of 100 ng/mL.

3.3. Sample Preparation (Protein Precipitation)
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e Pipette 100 pL of human plasma (calibration standards, quality controls, or unknown
samples) into a 1.5 mL polypropylene microcentrifuge tube.

e Add 200 pL of the internal standard working solution (in acetonitrile) to each tube.

o Vortex mix for 30 seconds to precipitate plasma proteins.

o Centrifuge at 10,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a clean polypropylene autosampler vial for LC-MS/MS analysis.

3.4. LC-MS/MS Instrumentation and Conditions

e Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

e Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

e Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 um).

e Mobile Phase A: 0.1% Formic acid in water.

e Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient Elution: A suitable gradient to separate Abiraterone from endogenous plasma
components.

¢ Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL.

« lonization Mode: Positive electrospray ionization (ESI+).

e Multiple Reaction Monitoring (MRM) Transitions:

o Abiraterone: m/z 350 - 156

o Abiraterone-d4: m/z 354 - 160[3]
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3.5. Data Analysis

o Construct a calibration curve by plotting the peak area ratio of Abiraterone to Abiraterone
Acetate-d4 against the nominal concentration of the calibration standards.

o Perform a linear regression analysis of the calibration curve.

o Determine the concentration of Abiraterone in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for the quantification of an analyte in a
biological matrix using an internal standard with LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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